Cas no 438235-41-7 (5-(5-Chloro-thiophen-2-yl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine)

• Product Name: 5-(5-Chloro-thiophen-2-yl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine
• CAS No: 438235-41-7
• MF: C₁₁H₅ClF₃N₃S
• MW: 303.69070982933
• CID: 3116335
• Update Time: 2025-03-26

5-(5-Chloro-thiophen-2-yl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(5-Chloro-thiophen-2-yl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 5-(5-chloro-2-thienyl)-7-(trifluoromethyl)-

• Inchi： 1S/C11H5ClF3N3S/c12-9-2-1-7(19-9)6-5-8(11(13,14)15)18-10(17-6)3-4-16-18/h1-5H
• InChI Key： MCEMRZSRPLAXLJ-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C(C(F)(F)F)=CC(C1SC(Cl)=CC=1)=N2

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• pka: -2.10±0.30(Predicted)